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Compound of Interest

Compound Name: 5-Bromopyridine-3-sulfonic acid

Cat. No.: B1281078 Get Quote

Essential Safety and Handling Guide for 5-
Bromopyridine-3-sulfonic acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Bromopyridine-3-sulfonic acid in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and minimize exposure risks.

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Bromopyridine-3-sulfonic acid was not

located. The following information is compiled from data on structurally related compounds,

including 5-bromopyridine-3-sulfonamide and 5-Bromopyridine-3-sulfonyl chloride, as well as

general safety practices for sulfonic acids and halogenated pyridines. It is imperative to handle

this chemical with caution and to perform a thorough risk assessment before use.

Hazard Identification and Safety Data
Based on available data for similar compounds, 5-Bromopyridine-3-sulfonic acid is

anticipated to be a hazardous substance. The primary hazards are expected to include:

Acute Toxicity (Oral): Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]
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Respiratory Irritation: May cause respiratory irritation.[1]

The following table summarizes key safety information. Note the absence of specific

quantitative exposure limits for 5-Bromopyridine-3-sulfonic acid, necessitating a

conservative approach to handling.

Hazard

Classification
GHS Pictograms Signal Word

Hazard Statements

(Anticipated)

Acute Toxicity, Oral

(Category 4)

GHS07: Exclamation

mark
Warning

H302: Harmful if

swallowed.[1]

Skin Irritation

(Category 2)

GHS07: Exclamation

mark
Warning

H315: Causes skin

irritation.[1]

Eye Irritation

(Category 2A)

GHS07: Exclamation

mark
Warning

H319: Causes serious

eye irritation.[1]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

GHS07: Exclamation

mark
Warning

H335: May cause

respiratory irritation.[1]

Property Value

Molecular Formula C₅H₄BrNO₃S[2]

Molecular Weight 238.06 g/mol

Physical State Solid

Occupational Exposure Limits (OEL) Not established. Handle with high caution.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory to prevent skin contact, inhalation, and eye

exposure.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

sulfonic acids and pyridine

derivatives. Always inspect

gloves before use and use

proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves

immediately after use.

Body Protection Protective clothing/Lab coat
Wear a lab coat to prevent skin

exposure.

Eye/Face Protection
Safety glasses with side

shields or goggles

To protect against splashes

and dust. A face shield may be

necessary for larger quantities

or when there is a significant

splash hazard.

Respiratory Protection NIOSH-approved respirator

Required when dusts are

generated or when working

outside of a certified chemical

fume hood.

Operational Plan: Step-by-Step Handling Procedure
All handling of 5-Bromopyridine-3-sulfonic acid must be conducted in a designated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.

Preparation and Pre-Handling Check:

Ensure the chemical fume hood is functioning correctly.

Verify that an eyewash station and safety shower are readily accessible.

Don the required PPE as specified in the table above.
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Prepare all necessary equipment and reagents before handling the chemical to minimize

movement and potential for spills.

Weighing and Transfer:

Handle the solid material carefully to avoid generating dust.

Use a spatula for transfers.

Close the container immediately after use.

Dissolving and Solution Preparation:

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Keep the container covered as much as possible during dissolution.

Post-Handling:

Decontaminate all work surfaces after use.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of 5-Bromopyridine-3-sulfonic acid and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation:

All waste containing 5-Bromopyridine-3-sulfonic acid must be classified as hazardous

waste.

As a halogenated organic compound, it must be segregated from non-halogenated

organic waste.

Keep it separate from incompatible materials.

Waste Collection and Container Requirements:
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Solid Waste: Collect contaminated lab supplies (e.g., weighing paper, gloves, pipette tips)

in a dedicated, clearly labeled solid hazardous waste container.

Liquid Waste: If 5-Bromopyridine-3-sulfonic acid is in a solution, it should be collected in

a dedicated halogenated organic solvent waste container.

The container should be made of a compatible material and have a secure, leak-proof

closure.

Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "5-Bromopyridine-3-sulfonic acid," and the appropriate hazard pictograms.

Storage:

Store the hazardous waste container in a designated satellite accumulation area.

Arrange for Professional Disposal:

The final disposal of 5-Bromopyridine-3-sulfonic acid must be handled by a licensed

and certified hazardous waste disposal company.

The recommended method of disposal is incineration in a chemical incinerator equipped

with an afterburner and scrubber.[3]

Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[5]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. For small

spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container

for disposal. For large spills, contact your institution's Environmental Health and Safety

(EHS) department.
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Caption: Workflow for PPE selection and use when handling 5-Bromopyridine-3-sulfonic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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